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Perforatumone Perforatumone
Brand Name: Vulcanchem
CAS No.: 827319-50-6
VCID: VC0157335
InChI: InChI=1S/C35H52O5/c1-22(2)13-12-18-33(11)27(15-14-23(3)4)21-34(19-16-24(5)6)31(38)35(40-32(34)39,20-17-25(7)8)30(33)29(37)28(36)26(9)10/h13-14,16-17,26-27,30H,12,15,18-21H2,1-11H3
SMILES: CC(C)C(=O)C(=O)C1C(C(CC2(C(=O)C1(OC2=O)CC=C(C)C)CC=C(C)C)CC=C(C)C)(C)CCC=C(C)C
Molecular Formula: C35H52O5
Molecular Weight: 552.796

Perforatumone

CAS No.: 827319-50-6

Reference Standards

VCID: VC0157335

Molecular Formula: C35H52O5

Molecular Weight: 552.796

Perforatumone - 827319-50-6

CAS No. 827319-50-6
Product Name Perforatumone
Molecular Formula C35H52O5
Molecular Weight 552.796
IUPAC Name 4-methyl-1,3,6-tris(3-methylbut-2-enyl)-5-(3-methyl-2-oxobutanoyl)-4-(4-methylpent-3-enyl)-7-oxabicyclo[4.2.1]nonane-8,9-dione
Standard InChI InChI=1S/C35H52O5/c1-22(2)13-12-18-33(11)27(15-14-23(3)4)21-34(19-16-24(5)6)31(38)35(40-32(34)39,20-17-25(7)8)30(33)29(37)28(36)26(9)10/h13-14,16-17,26-27,30H,12,15,18-21H2,1-11H3
Standard InChIKey MDEFUUIAPRQDDQ-AWJYBGKTSA-N
SMILES CC(C)C(=O)C(=O)C1C(C(CC2(C(=O)C1(OC2=O)CC=C(C)C)CC=C(C)C)CC=C(C)C)(C)CCC=C(C)C
Appearance Oil
PubChem Compound 137796504
Last Modified Nov 13 2021
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